Cas no 1894973-66-0 (2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1894973-66-0
• MF: C₈H₁₃N₃O₂S
• MW: 215.272720098495
• CID: 5765827
• PubChem ID: 115029191
• Update Time: 2025-10-31

2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1894973-66-0
• EN300-1152191
• 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C8H13N3O2S/c1-11-8(9)5-6(10-11)7-3-2-4-14(7,12)13/h5,7H,2-4,9H2,1H3
• InChI Key： JAIHIOYVRNNSOW-UHFFFAOYSA-N
• SMILES： S1(CCCC1C1C=C(N)N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 215.07284784g/mol
• Monoisotopic Mass: 215.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.4Ų

Additional information on 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1894973-66-0)

The compound 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1894973-66-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole ring linked to a thiolane-1,1-dione moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of pyrazole derivatives in bioactive molecules.

In recent years, the demand for novel heterocyclic compounds like 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione has surged, driven by advancements in medicinal chemistry. The compound's CAS No. 1894973-66-0 is frequently searched in scientific databases, reflecting its relevance in the development of kinase inhibitors and anti-inflammatory agents. Its amino and methyl functional groups further enhance its versatility, enabling modifications for targeted therapeutic effects.

One of the key trends in organic synthesis is the exploration of sulfur-containing heterocycles, and this compound fits perfectly into that narrative. The thiolane-1,1-dione component is particularly noteworthy, as sulfur-based scaffolds are known for their metabolic stability and bioavailability. This aligns with the growing focus on sustainable chemistry and green synthesis, where researchers aim to minimize waste and improve efficiency in drug development.

From an industrial perspective, 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione is often discussed in forums related to custom synthesis and contract manufacturing. Companies specializing in fine chemicals are increasingly offering this compound to meet the needs of academic and commercial labs. Its CAS No. 1894973-66-0 serves as a critical identifier for procurement and regulatory compliance, ensuring transparency in supply chains.

Another area of interest is the compound's potential role in crop protection. Agrochemical researchers are investigating its derivatives for pesticidal and herbicidal activities, capitalizing on the pyrazole ring's ability to interact with biological targets. This aligns with the global push for sustainable agriculture and the development of eco-friendly pest control solutions.

In summary, 2-(5-amino-1-methyl-1H-pyrazol-3-yl)-1lambda6-thiolane-1,1-dione (CAS No. 1894973-66-0) represents a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural features, including the amino and thiolane-1,1-dione groups, make it a valuable asset for researchers aiming to address contemporary challenges in health and sustainability.